Cas no 2137583-50-5 (2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine)

• Product Name: 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine
• CAS No: 2137583-50-5
• MF: C₁₀H₁₃F₂N₃
• MW: 213.227128744125
• CID: 6592522
• PubChem ID: 165469469
• Update Time: 2025-05-21

2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine
• EN300-784220
• 2137583-50-5

• Inchi： 1S/C10H13F2N3/c11-10(12)4-3-8-7(5-10)9(13)15(14-8)6-1-2-6/h6H,1-5,13H2
• InChI Key： FEGXGJGEBIRMNY-UHFFFAOYSA-N
• SMILES： FC1(CCC2C(C1)=C(N)N(C1CC1)N=2)F

Computed Properties

• Exact Mass: 213.10775375g/mol
• Monoisotopic Mass: 213.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine

Comprehensive Overview of 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS No. 2137583-50-5)

2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS No. 2137583-50-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and difluoro moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or as a building block for novel bioactive molecules.

The compound's molecular formula and weight, along with its precise CAS number 2137583-50-5, are critical identifiers for scientists searching for this specific chemical entity. Recent literature suggests that derivatives of 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine may exhibit interesting biological activities, particularly in the field of targeted cancer therapies. This aligns with current trends in precision medicine, where researchers are actively seeking novel small molecules with selective action mechanisms.

From a synthetic chemistry perspective, the preparation of 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine involves sophisticated organic transformations. The incorporation of fluorine atoms (as indicated by the difluoro component) is particularly noteworthy, as fluorinated compounds often demonstrate enhanced metabolic stability and improved pharmacokinetic properties. These characteristics are highly sought after in modern drug design, explaining why this compound appears in numerous patent applications and research publications.

The tetrahydroindazole core structure of this molecule represents an important pharmacophore in medicinal chemistry. Many pharmaceutical companies are exploring similar scaffolds for developing treatments for neurological disorders and inflammatory conditions. The presence of the cyclopropyl group adds another dimension to the compound's potential, as this moiety is known to influence both the conformational properties and the biological activity of drug candidates.

Analytical characterization of 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for research applications. The compound's stability under various conditions is another area of investigation, particularly for researchers considering its use in formulation development.

In the context of current pharmaceutical trends, the search for novel heterocyclic compounds with potential therapeutic applications continues to grow. 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine represents an interesting case study in structure-activity relationship (SAR) exploration. Researchers are particularly interested in how modifications to this core structure might affect its biological properties, making it a valuable template for medicinal chemistry programs.

The commercial availability of 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS 2137583-50-5) from specialty chemical suppliers has facilitated its investigation in various research settings. Its price and purity specifications vary depending on the supplier and intended use, with GMP-grade material commanding premium prices for pharmaceutical development purposes.

From an intellectual property perspective, several patent applications mention derivatives of 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine, indicating its potential value in drug discovery. The compound's structural features make it amenable to various chemical modifications, allowing for the creation of diverse libraries of analogs for biological screening.

Environmental and safety considerations for handling 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal circumstances, proper personal protective equipment and ventilation are recommended when working with this material in research settings.

The future research directions for 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine (CAS 2137583-50-5) may include exploration of its potential in combination therapies or as part of drug conjugate systems. The growing interest in targeted drug delivery systems and the development of covalent inhibitors may provide new opportunities for utilizing this interesting molecular scaffold.

In summary, 2-cyclopropyl-5,5-difluoro-4,5,6,7-tetrahydro-2H-indazol-3-amine represents a fascinating subject of study in contemporary medicinal chemistry. Its combination of structural features, including the cyclopropyl ring, difluoro substitution, and tetrahydroindazole core, offers multiple avenues for chemical modification and biological evaluation. As research into novel therapeutic agents continues to advance, compounds like this will likely play increasingly important roles in drug discovery pipelines.